Cas no 872726-54-0 (Benzothiazole,2-(3,4-dimethoxyphenyl)-4-fluoro-)

• Product Name: Benzothiazole,2-(3,4-dimethoxyphenyl)-4-fluoro-
• CAS No: 872726-54-0
• MF: C₁₅H₁₂FNO₂S
• MW: 289.324686050415
• CID: 721163
• Update Time: 2024-01-31

Benzothiazole,2-(3,4-dimethoxyphenyl)-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(3,4-dimethoxyphenyl)-4-fluoro-
• 2-(3,4-dimethoxyphenyl)-4-fluoro-1,3-benzothiazole
• 2-(3,4-DIMETHOXY-PHENYL)-4-FLUORO-BENZOTHIAZOLE
• AmbkkkkK359
• BENZOTHIAZOLE, 2-(3,4-DIMETHOXYPHENYL)-4-FLUORO-

• Inchi： 1S/C15H12FNO2S/c1-18-11-7-6-9(8-12(11)19-2)15-17-14-10(16)4-3-5-13(14)20-15/h3-8H,1-2H3
• InChI Key： NQTJLOVYFPWUND-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(F)=C2N=C1C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 289.05700

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• Melting Point: 129 °C
• Boiling Point: 422.8±55.0 °C(Predicted)
• PSA: 59.59000
• LogP: 4.11960
• pka: -0.61±0.10(Predicted)